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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address common
artifacts encountered during optical diffraction tomography (ODT) experiments.

Frequently Asked Questions (FAQS)

Q1: What are the most common artifacts in ODT?
Al: The most frequently encountered artifacts in ODT include:

o Missing Cone Artifacts: These arise from the limited numerical aperture of the objective and
condenser lenses, leading to poor axial resolution and an elongation of the reconstructed
refractive index (RI) distribution along the optical axis.

o Multiple Scattering Artifacts: When light is scattered multiple times within a dense or large
sample, it violates the single-scattering assumption of many reconstruction algorithms,
causing inaccuracies and distortions in the Rl map.

¢ Motion Artifacts: Movement of the sample during the acquisition of multiple projections can
lead to blurring, ghosting, and structural distortions in the final 3D reconstruction.

o Refractive Index Mismatch Artifacts: A significant difference between the refractive index of
the sample and the surrounding medium can enhance scattering and lead to reconstruction
inaccuracies.
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Q2: How can | identify the type of artifact in my ODT reconstruction?
A2: Each artifact has a characteristic appearance:

e Missing Cone: Look for a stretched or elongated appearance of your sample along the
vertical (axial) direction. The top and bottom surfaces may appear blurred or poorly defined.

o Multiple Scattering: The reconstructed RI values may appear lower than expected, and you
might observe a general haziness or loss of detail, especially in thicker or denser regions of
your sample.

e Motion: Sharp edges may appear blurred or duplicated. You might also see ghosting or
ripple-like patterns in the reconstruction.

o Refractive Index Mismatch: This can exacerbate other artifacts, particularly multiple
scattering. You may notice a halo effect around your sample or a general degradation of
image quality.

Troubleshooting Guides
Missing Cone Artifacts

Issue: My reconstructed 3D image appears elongated along the axial direction, and the top and
bottom are blurry.

Cause: This is a classic sign of the missing cone artifact, which is due to the limited range of
illumination angles captured by the microscope objective. This results in missing information in
the Fourier domain, leading to poor axial resolution.[1]

Solutions:

* lterative Reconstruction Algorithms: These algorithms use prior knowledge about the sample
to fill in the missing information in the Fourier domain. Common approaches include the
Gerchberg-Papoulis algorithm, edge-preserving regularization, and Total Variation (TV)
regularization.[1][2][3]

o Deep Learning-Based Reconstruction: Unsupervised deep learning models, such as
cycleGANSs, can be trained to generate the missing projection views, which can then be used
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to produce a more complete and accurate 3D reconstruction.[4][5][6][7]
Experimental Protocol: Iterative Reconstruction with Total Variation (TV) Regularization

e Acquire Data: Obtain your set of 2D holograms from multiple illumination angles as you
normally would.

« Initial Reconstruction: Perform a standard direct Fourier reconstruction to get an initial 3D
refractive index map. This initial map will exhibit the missing cone artifact.

o Apply TV Regularization:

o The core idea of TV regularization is to minimize the total variation of the image, which
helps to preserve sharp edges while removing noise and artifacts.

o Use a reconstruction software or a custom script that implements a TV-regularized
iterative algorithm. A common approach is the Fast Iterative Shrinkage-Thresholding
Algorithm (FISTA). .

e |terate: The algorithm will iteratively: a. Enforce data consistency with the measured
holograms. b. Apply the TV regularization to reduce noise and artifacts.

e Monitor Convergence: The iterations should be continued until the change in the
reconstructed image between iterations falls below a certain threshold, or for a fixed number
of iterations.

Quantitative Comparison of Reconstruction Algorithms for Missing Cone Correction
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depending on the sample and experimental conditions.[8]

Logical Workflow for Missing Cone Artifact Correction
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Caption: Workflow for addressing missing cone artifacts.

Multiple Scattering Artifacts

Issue: My reconstructed refractive index values are lower than expected, and the image
appears hazy, especially for my thick/dense sample.

Cause: When the sample is optically dense, light can be scattered multiple times before it is
detected. Standard ODT reconstruction algorithms are based on the first Born or Rytov
approximations, which assume only single scattering. Multiple scattering events violate this
assumption and lead to reconstruction errors.

Solutions:
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« lterative Reconstruction Algorithms: More advanced iterative algorithms can model the
effects of multiple scattering and correct for them. One such method is iterative ODT (iODT).
[91[10]

o Refractive Index Matching: By using a mounting medium with a refractive index closer to that
of the sample, the amount of scattering can be reduced.

Experimental Protocol: Iterative ODT (iODT) for Multiple Scattering Correction

e Acquire Data: Collect your multi-angle holograms.

e Initial Reconstruction: Generate an initial 3D RI map using a standard reconstruction
algorithm.

o Forward Propagation: Simulate the propagation of the illumination light through the initial RI
map.

o Compare with Measured Data: Compare the simulated scattered light with the
experimentally measured holograms. The difference between them represents the error due
to multiple scattering and other inaccuracies.

e Update Rl Map: Use the error to update the RI map.

« |terate: Repeat steps 3-5 until the difference between the simulated and measured data is
minimized.

Logical Relationship of Multiple Scattering and its Solutions
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Caption: Causes and solutions for multiple scattering artifacts.
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Motion Artifacts

Issue: My reconstructed image is blurry, has ghosting, or parts of the structure seem distorted.

Cause: The sample moved during the sequential acquisition of the different projection images.
This is especially common when imaging live cells or organisms.

Solutions:

e Improve Sample Immobilization: Use appropriate techniques to reduce sample movement,
such as hydrogels or microfluidic devices.

o Faster Acquisition: Reduce the total acquisition time to minimize the chance of sample
motion.

« Computational Motion Correction: Use algorithms to register the acquired images and
correct for motion computationally.

Experimental Workflow for Computational Motion Correction

Acquire Data: Collect the series of 2D holograms.

Image Registration:
o Select a reference frame (e.qg., the first hologram).

o For each subsequent hologram, use an image registration algorithm to find the
translational and rotational shifts that best align it with the reference frame.

Apply Corrections: Apply the calculated transformations to each hologram to create a
motion-corrected dataset.

Reconstruction: Perform the 3D reconstruction using the aligned holograms.

Performance Metrics for Motion Artifact Correction
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Metric Description Good Value
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difference between the
Mean Squared Error (MSE) Lower
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(motion-free) image.
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Peak Signal-to-Noise Ratio maximum possible power of a High
_ igher
(PSNR) signal and the power of
corrupting noise.
Measures the similarity
Structural Similarity Index between two images based on
Closerto 1

(SSIM)

luminance, contrast, and

structure.

Motion Artifact Correction Workflow
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Caption: Workflow for computational motion artifact correction.

Refractive Index Mismatch Artifacts

Issue: My reconstructions suffer from strong scattering artifacts, even for relatively small
samples.

Cause: A large difference between the refractive index of your sample and the surrounding
medium can increase light scattering, which can lead to artifacts and inaccuracies in the
reconstruction.
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Solution:

e Use a Refractive Index Matching Medium: By matching the refractive index of the medium to
that of the sample, you can significantly reduce scattering. lodixanol is a non-toxic substance
that can be used to adjust the refractive index of aqueous media.[11]

Experimental Protocol: Refractive Index Matching with lodixanol

o Estimate Sample RI: If the refractive index of your sample is unknown, you can estimate it
from a preliminary ODT measurement or from literature values for similar cell/tissue types.

e Prepare lodixanol Solutions: Prepare a stock solution of lodixanol (e.g., 60% in distilled
water). Create a series of dilutions to cover a range of refractive indices around your
estimated sample RI.

o Measure RI of Media: Use a refractometer to measure the refractive index of each of your
lodixanol solutions.

e Mount Sample: Mount your sample in the lodixanol solution with the refractive index that
most closely matches your sample.

o Perform ODT: Acquire and reconstruct your 3D ODT data as usual.

Effect of Refractive Index Matching on Reconstruction Quality

Refractive Index of o . Reconstructed RI
. Qualitative Observation
Medium Accuracy

) Strong scattering artifacts,
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hazy reconstruction.
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clarity.
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defined boundaries.
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Data is qualitative and based on the general findings in the literature.[11][12]

Decision Process for Refractive Index Matching
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Caption: Decision diagram for using a refractive index matching medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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